Cas no 116702-65-9 (3-Amino-2-(4-methylphenylamino)benzoic Acid)

• Product Name: 3-Amino-2-(4-methylphenylamino)benzoic Acid
• CAS No: 116702-65-9
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• MDL: MFCD08056210
• CID: 131341
• PubChem ID: 16740478
• Update Time: 2025-06-11

3-Amino-2-(4-methylphenylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-amino-2-[(4-methylphenyl)amino]-
• 3-amino-2-(4-methylanilino)benzoic acid
• 3-Amino-2-(4-methylphenylamino)benzoic acid
• OR1980
• 3-Carboxy-N2-(4-methylphenyl)benzene-1,2-diamine
• Benzoic acid, 3-amino-2-[(4-methylphenyl)amino]-
• MFCD08056210
• DTXSID90587532
• AKOS005254659
• BENZO[B]THIOPHEN-2-YLMETHYL-AMMONIUMCHLORIDE
• 3-Amino-2-p-tolylaminobenzoic acid
• 3-amino-2-[(4-methylphenyl)amino]benzoic acid
• SB77093
• PS-4099
• 3-Amino-2-p-tolylamino-benzoic acid, AldrichCPR
• 3-Amino-2-(p-tolylamino)benzoic acid
• 3-Amino-2-(p-tolylamino)benzoicacid
• 116702-65-9
• 3-Amino-2-p-tolylamino-benzoic acid
• 3-Amino-2-(4-methylphenylamino)benzoic Acid

• MDL： MFCD08056210
• Inchi： 1S/C14H14N2O2/c1-9-5-7-10(8-6-9)16-13-11(14(17)18)3-2-4-12(13)15/h2-8,16H,15H2,1H3,(H,17,18)
• InChI Key： GTTBSDNXVFGONG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1NC1C=CC(C)=CC=1)N)=O

Computed Properties

• Exact Mass: 242.10600
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.298
• Boiling Point: 433.2°C at 760 mmHg
• Flash Point: 215.8°C
• Refractive Index: 1.693
• PSA: 75.35000
• LogP: 3.67320

3-Amino-2-(4-methylphenylamino)benzoic Acid Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-2-(4-methylphenylamino)benzoic Acid

Comprehensive Overview of 3-Amino-2-(4-methylphenylamino)benzoic Acid (CAS No. 116702-65-9): Properties, Applications, and Industry Insights

3-Amino-2-(4-methylphenylamino)benzoic Acid (CAS No. 116702-65-9) is a specialized organic compound with a molecular formula of C₁₄H₁₄N₂O₂. This benzoic acid derivative features a unique structural framework, combining an amino group and a 4-methylphenylamino substituent, which grants it distinct chemical and biological properties. Researchers and industries value this compound for its potential in pharmaceutical intermediates, dye synthesis, and material science. Its CAS registry number (116702-65-9) ensures precise identification in global chemical databases, making it a critical reference for regulatory compliance and R&D documentation.

In recent years, the demand for high-purity organic intermediates like 3-Amino-2-(4-methylphenylamino)benzoic Acid has surged, driven by advancements in drug discovery and green chemistry. A trending topic in scientific forums is the compound’s role in catalysis and bioconjugation, where its amino-functionalized structure enables selective reactions. Google Scholar and PubMed queries reveal growing interest in its structure-activity relationship (SAR), particularly for designing targeted therapies. Additionally, its low toxicity profile aligns with the industry’s shift toward sustainable chemicals, addressing ESG (Environmental, Social, and Governance) metrics.

The synthesis of 3-Amino-2-(4-methylphenylamino)benzoic Acid typically involves multi-step organic reactions, including amination and ester hydrolysis. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, which is crucial for applications like API manufacturing (Active Pharmaceutical Ingredients). A frequent question among chemists is how to optimize its yield while minimizing byproducts—a challenge addressed via microwave-assisted synthesis or flow chemistry, both hot topics in process optimization.

From a commercial perspective, suppliers of CAS No. 116702-65-9 emphasize its batch-to-batch consistency and compliance with REACH and GMP standards. SEO analytics indicate that buyers often search for synonyms like 2-[(4-Methylphenyl)amino]-3-aminobenzoic acid or 3-Amino-2-(p-tolylamino)benzoic acid, highlighting the need for precise nomenclature in product listings. The compound’s melting point (≈200–205°C) and solubility in polar solvents like DMSO are frequently cited in technical datasheets, catering to formulation scientists.

Looking ahead, 3-Amino-2-(4-methylphenylamino)benzoic Acid is poised to play a pivotal role in personalized medicine and smart materials. Its adaptability in click chemistry and biomarker labeling aligns with trends in precision diagnostics. As AI-driven drug design accelerates, this compound’s molecular scaffold may inspire novel small-molecule inhibitors, answering queries like “How can amino benzoic acids enhance drug bioavailability?”—a top search phrase in 2024.